1-(3-ethylcyclobutyl)methanamine hydrochloride, Mixture of diastereomers
Overview
Description
1-(3-ethylcyclobutyl)methanamine hydrochloride is a complex organic compound that belongs to the class of amines. It is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other. This compound has shown promising biological activity, making it a subject of interest in scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-(3-ethylcyclobutyl)methanamine hydrochloride can be synthesized through various methods. One common approach involves the reaction of 3-ethylcyclobutanone with ammonia or an amine under reducing conditions to form the corresponding amine. This amine is then treated with hydrochloric acid to obtain the hydrochloride salt.
Industrial Production Methods: Industrial production of 1-(3-ethylcyclobutyl)methanamine hydrochloride typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product with the desired specifications.
Chemical Reactions Analysis
Types of Reactions: 1-(3-ethylcyclobutyl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: It can be reduced to form different amine derivatives.
Substitution: The amine group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce different amine derivatives.
Scientific Research Applications
1-(3-ethylcyclobutyl)methanamine hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of various organic compounds.
Biology: The compound has shown potential biological activity, making it a subject of interest in biological studies.
Medicine: It is being investigated for its potential therapeutic effects in various medical conditions.
Industry: The compound is used in the production of pharmaceuticals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-(3-ethylcyclobutyl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s activity.
Comparison with Similar Compounds
1-(3-ethylcyclobutyl)methanamine hydrochloride can be compared with other similar compounds, such as:
Cyclobutylamines: These compounds share a similar cyclobutyl structure but differ in their substituents and functional groups.
Ethylamines: These compounds contain an ethyl group attached to an amine, but may have different ring structures or additional substituents.
The uniqueness of 1-(3-ethylcyclobutyl)methanamine hydrochloride lies in its specific combination of a cyclobutyl ring and an ethyl group, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2408963-02-8 |
|---|---|
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
